Cas no 3001-65-8 (1-Propanol,2,2'-thiobis-)

• Product Name: 1-Propanol,2,2'-thiobis-
• CAS No: 3001-65-8
• MF: C₆H₁₄O₂S
• MW: 150.239161014557
• CID: 307829
• PubChem ID: 102922
• Update Time: 2025-04-19

1-Propanol,2,2'-thiobis- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2,2'-thiobis-
• 2-(1-hydroxypropan-2-ylsulfanyl)propan-1-ol
• 2,2'-sulfanediyldipropan-1-ol
• 2,2'-Thiobis(1-propanol)
• 2,2'-Thiodipropanol
• 3001-65-8
• 1-Propanol, 2,2'-thiobis-
• EINECS 221-085-2
• SCHEMBL2553210
• NS00047431
• DTXSID70883928

• Inchi： 1S/C6H14O2S/c1-5(3-7)9-6(2)4-8/h5-8H,3-4H2,1-2H3
• InChI Key： DUFCZJRMDGJQRR-UHFFFAOYSA-N
• SMILES： S(C(C)CO)C(C)CO

Computed Properties

• Exact Mass: 150.07152
• Monoisotopic Mass: 150.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 60.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.094
• Boiling Point: 287.2°C at 760 mmHg
• Flash Point: 140.1°C
• Refractive Index: 1.506
• PSA: 40.46